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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B15575045 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling, storage, and disposal of TCO-PEG12-acid.

This guide provides detailed procedural information to ensure the safe and effective use of

TCO-PEG12-acid in your laboratory operations. By adhering to these protocols, you can

minimize risks and maintain the integrity of your research.

Personal Protective Equipment (PPE)
When handling TCO-PEG12-acid, a comprehensive approach to personal protection is crucial.

The following table summarizes the recommended PPE to be worn at all times.
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Equipment Specification Purpose

Hand Protection
Powder-free nitrile or neoprene

gloves.[1]

To prevent skin contact with

the chemical.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[2][3][4]

To protect eyes from splashes

or aerosols.

Body Protection
A fully buttoned laboratory

coat.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area or

chemical fume hood.

To be used if there is a risk of

generating dust or aerosols.

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling and use of TCO-
PEG12-acid.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a tightly sealed container at -20°C.[5][6][7] TCO compounds

are not recommended for long-term storage due to potential isomerization into the less

reactive cis-cyclooctene (CCO).[5][6]

Shipping: Note that shipping may require dry ice to maintain stability.[8]

Handling and Experimental Use
TCO-PEG12-acid is soluble in water, DMSO, DCM, and DMF.[5] The terminal carboxylic acid

can be reacted with primary amines, and the TCO group reacts with tetrazine-containing

molecules.[5][9]

Preparation:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Allow the container to equilibrate to room temperature before opening to prevent

condensation of moisture, which can affect the compound's stability.

Accurately weigh the required amount of TCO-PEG12-acid for your experiment.

Experimental Procedure:

When dissolving the compound, add the solvent slowly and ensure complete dissolution

before proceeding.

Avoid creating dust or aerosols during handling.

Keep the container tightly sealed when not in use.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure

adequate ventilation.

Containment: Use an inert absorbent material, such as vermiculite or sand, to contain the

spill.

Cleanup: Carefully collect the absorbed material into a designated waste container.

Decontamination: Clean the spill area with a suitable solvent and then wash with soap and

water.

Disposal Plan
Proper disposal of TCO-PEG12-acid and its waste is essential to prevent environmental

contamination and ensure laboratory safety. While specific regulations may vary, the following

provides a general guideline. A related compound, Hydroxy-PEG12-acid, is classified as
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harmful if swallowed and very toxic to aquatic life with long-lasting effects, necessitating careful

disposal.[10]

Waste Segregation:

Collect all waste containing TCO-PEG12-acid, including unused compound, contaminated

materials (e.g., pipette tips, tubes), and spill cleanup materials, in a clearly labeled, sealed,

and compatible hazardous waste container.[10]

Waste Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal service.[10]

Do not dispose of TCO-PEG12-acid down the drain or in regular trash.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent.[10]

The rinsate should be collected and disposed of as hazardous waste.[10]

After rinsing, the container can be disposed of as non-hazardous waste, following your

institution's guidelines.

Workflow for Safe Handling of TCO-PEG12-acid
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Caption: Workflow for the safe handling of TCO-PEG12-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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